Cas no 2102409-60-7 (8-(TERT-BUTYL)-4-CHLORO-6,7,8,9-TETRAHYDROBENZOFURO[3,2-D]PYRIMIDIN-2-AMINE)

• Product Name: 8-(TERT-BUTYL)-4-CHLORO-6,7,8,9-TETRAHYDROBENZOFURO[3,2-D]PYRIMIDIN-2-AMINE
• CAS No: 2102409-60-7
• MF: C₁₄H₁₈ClN₃O
• MW: 279.765222072601
• CID: 5738126
• PubChem ID: 138109263
• Update Time: 2023-11-10

8-(TERT-BUTYL)-4-CHLORO-6,7,8,9-TETRAHYDROBENZOFURO[3,2-D]PYRIMIDIN-2-AMINE Chemical and Physical Properties

Names and Identifiers

• 8-(TERT-BUTYL)-4-CHLORO-6,7,8,9-TETRAHYDROBENZOFURO[3,2-D]PYRIMIDIN-2-AMINE
• 2102409-60-7
• 8-Tert-butyl-4-chloro-6,7,8,9-tetrahydro-[1]benzofuro[3,2-d]pyrimidin-2-amine
• Benzofuro[3,2-d]pyrimidin-2-amine, 4-chloro-8-(1,1-dimethylethyl)-6,7,8,9-tetrahydro-

• Inchi： 1S/C14H18ClN3O/c1-14(2,3)7-4-5-9-8(6-7)10-11(19-9)12(15)18-13(16)17-10/h7H,4-6H2,1-3H3,(H2,16,17,18)
• InChI Key： SACMUGCMRASVAT-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C3=C(CCC(C3)C(C)(C)C)O2)N=C(N)N=1

Computed Properties

• Exact Mass: 279.1138399g/mol
• Monoisotopic Mass: 279.1138399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• Density: 1.271±0.06 g/cm3(Predicted)
• Boiling Point: 442.9±55.0 °C(Predicted)
• pka: 2.99±0.40(Predicted)